Dimethyl 2-hydroxyisophthalate

• IUPAC Name: dimethyl 2-hydroxybenzene-1,3-dicarboxylate
• InChI: InChI=1S/C10H10O5/c1-14-9(12)6-4-3-5-7(8(6)11)10(13)15-2/h3-5,11H,1-2H3
• InChI Key: HJZOAEXBCOTMIU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)C(=O)OC)O
• Molecular Formula: C10H10O5
• DSSTOX Substance ID: DTXSID80447252
• Molecular Weight: 210.18 g/mol
• CAS RN: 36669-06-4

Description

Dimethyl 2-hydroxyisophthalate is a chemical compound with the molecular formula C10H10O5. It’s a derivative of isophthalic acid.

Molecular Structure Analysis

Dimethyl 2-hydroxyisophthalate has a molecular weight of 210.183 g/mol. The molecule contains a total of 25 bond(s). There are 15 non-H bond(s), 8 multiple bond(s), 4 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 2 ester(s) (aromatic), and 1 aromatic hydroxyl(s).

Scientific Research Applications

Proteomics Research

Dimethyl 2-hydroxyisophthalate: . Its properties make it suitable for the study of protein interactions, functions, and structures. In proteomics, it can be used to modify proteins or peptides to study their behavior under different conditions, aiding in the understanding of biological processes at the molecular level.

Nanoparticle Coating

. These coatings are crucial for the stability and functionality of nanoparticles in biological and clinical applications, such as in targeted drug delivery systems, where they improve the solubility and biocompatibility of nanoparticles.

Magnetic Nanoparticle Applications

. This includes applications in MRI, cancer therapy, gene therapy, and radiation treatment. The compound’s derivatives enhance the magnetic properties and stability of nanoparticles, making them more effective in clinical applications.

Environmental Science

. Understanding the degradation process of such compounds is essential for developing methods to remove these pollutants from the environment, thereby reducing their impact on ecosystems and human health.

Analytical Chemistry

. It helps in the calibration and validation of analytical methods, ensuring the accuracy and reliability of results in pharmaceutical testing, food and beverage quality control, and other analytical requirements.

Materials Science

. These coatings are designed to modify the surface properties of materials, enhancing their application in various industries, including electronics, catalysis, and energy storage.

Pharmacology

. The compound’s ability to interact with various biological molecules can lead to the creation of new pharmaceuticals with specific targeting capabilities.

Biochemistry

. Its role in the synthesis of biochemicals contributes to the understanding of complex biological systems and the development of biotechnological applications.

Mechanism of Action

Target of Action

Similar compounds such as dimethyl fumarate have been shown to target the nuclear factor erythroid-derived 2-related factor (nrf2) pathway . This pathway plays a crucial role in cellular response to oxidative stress .

Mode of Action

It is thought to involve the compound’s degradation to its active metabolite, which then interacts with its targets . For instance, Dimethyl Fumarate is believed to degrade to Monomethyl Fumarate (MMF), which up-regulates the Nrf2 pathway . This leads to an anti-inflammatory immune response due to type II myeloid cell and Th2 cell differentiation and neuroprotection .

Biochemical Pathways

Similar compounds like dimethyl fumarate have been shown to affect both nrf2-dependent and independent pathways . These pathways lead to an anti-inflammatory immune response and neuroprotection .

Pharmacokinetics

It has been shown that similar compounds like dimethyl fumarate are mostly hydrolyzed to monomethyl fumarate (mmf) in the small intestine after oral intake .

Result of Action

Similar compounds like dimethyl fumarate have been shown to lead to changes in peripheral immune cell composition and function, alteration in cns cell-specific functions, and effect on the blood-brain barrier .

Action Environment

It has been shown that similar compounds like dimethyl fumarate can bind to the surface of nanoparticles in reaction with their surfactant-free diethylene glycol colloids .

Safety and Hazards

Dimethyl 2-hydroxyisophthalate is harmful to aquatic life (H402). Precautionary measures include avoiding release to the environment and disposing of contents/container to an approved waste disposal plant. It is also rapidly absorbed through the skin.

Future Directions

Dimethyl 2-hydroxyisophthalate and similar compounds have been used as starting materials in the synthesis of various macrocycles and other complex structures. This suggests potential future directions in the field of synthetic chemistry.

Synthesis routes and methods I

Procedure details

BBr3 (1.0M in CH2Cl2, 7.53 ml, 7.53 mmol, 2.5 eq) was added dropwise to a stirred solution of dimethyl 2-methoxyisophthalate (0.6785 g, 3.01 mmol, 1 eq) in anhydrous CH2Cl2 (4 ml) at 0° C. under Ar. After 30 min the reaction was warmed to room temperature. After 2 h the reaction was quenched anhydrous MeOH (1 ml) and stirred overnight. The solvent was removed in vacuo and the residue dissolved in EtOAc. The organic layer was washed with saturated aqueous NaHCO3 (×2), water (×3), brine (×1), and dried over Na2SO4. The inorganics were filtered off and the solvent was removed in vacuo. Purification via flash chromatography yielded 0.4045 g (1.92 mmol, 64% yield) of dimethyl 2-hydroxyisophthalate.

Synthesis routes and methods II

Procedure details

A potassium salt of a phenol is needed for the next step in the reaction. The preferred potassium salt of a phenolic ester is made in two steps starting from commercially available 2-methoxyisophthalic acid. It is first reacted with trimethyloxonium tetrafluoroborate (Me3OBF4) and diisopropylethylamine ("iPr2NEt") under conditions effective to produce dimethyl 2-methoxyisophthalate. Gerecke, et al. Helv. Chim. Acta., 59:2551 (1976), which is hereby incorporated by reference. Then, the methyl ether is cleaved with BCl3 under conditions effective to yield dimethyl 2-hydroxyisophthalate. The potassium salt of dimethyl 2-hydroxyisophthalate is prepared by treating it with potassium hydride (KH) in toluene for about 20 minutes at about 0° C. under conditions effective to produce the potassium salt.

Synthesis routes and methods III

Procedure details

Dimethyl 2-methoxyisophthalate, prepared according to Example 4, (279 mg, 1.24 mmol) was dissolved in dry CH2Cl2 (5 ml), and the flask was flushed with argon. Boron trichloride (1M solution in heptane, 1.2 ml) was added, and the solution was stirred under argon for 1 hour at room temperature. After evaporation of the solvent, chromatography with 3:7 EtOAc:petroleum ether gave the product as a white solid. Yield: 237 mg (91%). 1H NMR (CDCl3) δ: 8.06 (d, 2 H, aryl), 6.94 (t, 1 H, aryl), 3.96 (s, 6 H, CO2CH3)